Cas no 51858-20-9 (3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate)

3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate structure
51858-20-9 structure
Product Name:3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate
CAS No:51858-20-9
MF:C5H6N2O2
MW:126.113340854645
CID:1574922
PubChem ID:3040234
Update Time:2025-04-21

3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

    • 3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate
    • 3-prop-2-enyloxadiazol-3-ium-5-olate
    • 3-Allylsydnone
    • Sydnone, 3-(2-propenyl)-
    • 51858-20-9
    • DTXSID80199820
    • Sydnone, 3-allyl-
    • BRN 3949579
    • SCHEMBL10903329
    • Inchi: 1S/C5H6N2O2/c1-2-3-7-4-5(8)9-6-7/h2,4H,1,3H2
    • InChI Key: VTWPPXBNMVBRCH-UHFFFAOYSA-N
    • SMILES: O1C(=C[N+](CC=C)=N1)[O-]

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 52.97
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